Cas no 40559-88-4 (3-amino-5-chloro-2,6-Pyrazinedicarbonitrile)

• Product Name: 3-amino-5-chloro-2,6-Pyrazinedicarbonitrile
• CAS No: 40559-88-4
• MF: C₆H₂ClN₅
• MW: 179.566578388214
• CID: 1112107
• PubChem ID: 2786741
• Update Time: 2025-04-20

3-amino-5-chloro-2,6-Pyrazinedicarbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-amino-5-chloro-2,6-Pyrazinedicarbonitrile
• 3-amino-5-chloropyrazine-2,6-dicarbonitrile
• DTXSID10383038
• AKOS006275169
• 2-amino-6-chloro-3,5-dicyanopyrazine
• WGXBZTDUZTZHIJ-UHFFFAOYSA-N
• 40559-88-4
• SCHEMBL8200210
• DA-19798
• 2,6-Pyrazinedicarbonitrile, 3-amino-5-chloro-

• Inchi： 1S/C6H2ClN5/c7-5-3(1-8)11-4(2-9)6(10)12-5/h(H2,10,12)
• InChI Key： WGXBZTDUZTZHIJ-UHFFFAOYSA-N
• SMILES： ClC1=C(C#N)N=C(C#N)C(N)=N1

Computed Properties

• Exact Mass: 178.9998728g/mol
• Monoisotopic Mass: 178.9998728g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 99.4Ų